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Compound of Interest

Compound Name: Ethyl 4,6-dichloronicotinate

Cat. No.: B189557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 4,6-dichloronicotinate is a versatile chemical intermediate that serves as a crucial

building block in the synthesis of a variety of agrochemicals, including herbicides and

insecticides.[1] Its dichlorinated pyridine structure provides reactive sites for further chemical

modifications, allowing for the construction of complex molecules with desired biological

activities. This document provides detailed application notes and protocols for the use of Ethyl
4,6-dichloronicotinate in the synthesis of agrochemicals, along with relevant quantitative data

and visualizations of synthetic pathways.

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 4,6-dichloronicotinate is presented

in the table below.
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Property Value Reference

Molecular Formula C₈H₇Cl₂NO₂ [2]

Molecular Weight 220.05 g/mol [2]

Appearance White to light yellow solid [3]

Melting Point 32-34 °C [2]

Boiling Point 85°C/0.01mmHg [2][3]

Solubility Soluble in methanol [2][3]

Purity ≥98% [4]

Synthesis of Ethyl 4,6-dichloronicotinate
Ethyl 4,6-dichloronicotinate is typically synthesized from ethyl 4,6-dihydroxynicotinate. The

following protocol provides a general procedure for its preparation.[3]

Experimental Protocol:
Materials:

Ethyl 4,6-dihydroxynicotinate

Phosphorus oxychloride (POCl₃)

Ice water

Ethyl acetate (EtOAc)

Saturated brine solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Slowly add ethyl 4,6-dihydroxynicotinate (60 g, 0.328 mol) to phosphorus oxychloride (500

mL).
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Heat the mixture to reflux and maintain for 2 hours.

After the reaction is complete, remove the excess phosphorus oxychloride by distillation

under reduced pressure.

Carefully pour the residue into ice water and stir for 30 minutes.

Extract the aqueous mixture three times with ethyl acetate.

Combine the organic phases and wash with saturated brine.

Dry the organic phase over anhydrous magnesium sulfate.

Concentrate the solution under vacuum to obtain Ethyl 4,6-dichloronicotinate.

Quantitative Data:

Starting Material Product Yield Analytical Data

Ethyl 4,6-

dihydroxynicotinate

(60 g)

Ethyl 4,6-

dichloronicotinate (65

g)

90%

¹H NMR (300 MHz,

DMSO-d6): δ 8.80 (s,

1H), 7.95 (s, 1H), 4.34

(q, J=6.9 Hz, 2H),

1.31 (t, J=6.9 Hz, 3H);

Mass Spectra (ESI)

m/z: 220.1 [M+H]⁺

Synthesis Workflow:
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Starting Material

Reagents & Conditions

Workup

Product

Ethyl 4,6-dihydroxynicotinate

POCl3

1. Add to

Reflux, 2h

2. Heat

Ice Water Quench

3. Quench

EtOAc Extraction

4. Extract

Brine Wash

5. Wash

Drying (MgSO4)

6. Dry

Concentration

7. Concentrate

Ethyl 4,6-dichloronicotinate

Yield: 90%

Click to download full resolution via product page

Caption: Synthesis of Ethyl 4,6-dichloronicotinate.
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Application in Agrochemical Synthesis
Ethyl 4,6-dichloronicotinate is a valuable precursor for the synthesis of various

agrochemicals, particularly those containing a substituted pyridine ring system. The chloro-

substituents at the 4 and 6 positions are excellent leaving groups for nucleophilic substitution

reactions, allowing for the introduction of a wide range of functional groups.

Synthesis of Thieno[3,2-c]pyridine Derivatives
One notable application of Ethyl 4,6-dichloronicotinate is in the synthesis of thieno[3,2-

c]pyridine derivatives. While the primary reported activity for some of these compounds is

antibacterial, the core structure is of interest in agrochemical research.[3]

Logical Relationship for Synthesis:

Ethyl 4,6-dichloronicotinate

Thieno[3,2-c]pyridine Core Structure

Cyclization Reactions

Further Functionalization

Derivatization

Potential Agrochemical Candidate

Biological Screening

Click to download full resolution via product page

Caption: Synthetic logic for thienopyridine-based agrochemicals.
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Further research is ongoing to explore the full potential of Ethyl 4,6-dichloronicotinate as a

precursor for novel and effective agrochemicals. Its versatile reactivity and commercial

availability make it an attractive starting material for the development of new crop protection

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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